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Compound of Interest

Compound Name: Ethyl 8'-apo-caroten-8'-oate

Cat. No.: B075794 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical waste is fundamental to ensuring laboratory safety, environmental protection, and

regulatory compliance. This document provides a detailed, procedural guide for the safe and

effective disposal of Ethyl 8'-apo-caroten-8'-oate, a carotenoid compound. Adherence to

these protocols will mitigate risks and foster a secure research environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Ethyl 8'-apo-caroten-8'-oate
with appropriate safety measures. This compound is sensitive to oxygen and light.[1]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Wear chemical-impermeable gloves, such as nitrile or neoprene, to avoid

skin contact.[2]

Body Protection: A laboratory coat or chemical-resistant apron should be worn.[2]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to prevent the inhalation of dust or aerosols.[2]
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Key Data for Ethyl 8'-apo-caroten-8'-oate
A comprehensive understanding of the chemical's properties is essential for its safe

management and disposal.

Parameter Value / Classification

Molecular Formula C₃₂H₄₄O₂

Molecular Weight 460.69 g/mol [3]

Melting Point 134-136°C[4]

Boiling Point 589.5 ± 19.0 °C at 760 mmHg[4]

Flash Point 338.3 ± 12.6 °C[4]

Storage
Store at < -15°C in a dry, cool, and well-

ventilated place.[2][3]

Solubility
Insoluble in water, slightly soluble in vegetable

oils, and soluble in chloroform.[1]

Step-by-Step Disposal Protocol
This protocol details the necessary steps for the safe collection, storage, and disposal of waste

containing Ethyl 8'-apo-caroten-8'-oate.

Step 1: Waste Segregation and Collection
Proper segregation is the critical first step in managing chemical waste.

Designate a Waste Stream: All waste containing Ethyl 8'-apo-caroten-8'-oate, including

contaminated materials like pipette tips, absorbent pads, and gloves, should be collected in a

dedicated waste container.

Container Selection: Use a designated, leak-proof, and chemically compatible waste

container. Amber glass or other light-resistant containers are preferable due to the

compound's light sensitivity. The container must have a secure, tight-fitting lid.
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Avoid Mixing: Do not mix Ethyl 8'-apo-caroten-8'-oate waste with other chemical waste

streams, especially incompatible materials.

Step 2: Labeling
Clear and accurate labeling is crucial for safety and regulatory compliance.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Ethyl 8'-apo-caroten-8'-oate". The date of initial waste accumulation

should also be included.

Step 3: Waste Storage
Proper storage of chemical waste is vital to prevent accidents and ensure safety.

Location: Store the waste container in a designated, well-ventilated, and secure area, such

as a satellite accumulation area or a chemical waste storage room.[2]

Secondary Containment: Place the waste container in a secondary containment tray to

control any potential leaks or spills.

Storage Conditions: Given the compound's sensitivity, store the waste container away from

light and sources of ignition.[1][2]

Step 4: Arranging for Disposal
Hazardous chemical waste must not be disposed of in regular trash or poured down the drain.

Contact Environmental Health and Safety (EHS): Once the waste container is full or you

have finished generating this specific waste, contact your institution's Environmental Health

and Safety (EHS) department to schedule a waste pickup.

Follow Institutional Procedures: Adhere to your institution's specific procedures for waste

collection requests, which may involve submitting online forms or other documentation.

Contingency Planning: Spills and Empty Containers
Spill Management
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In the event of a spill, follow these procedures:

Evacuate and Ventilate: If the spill is significant or in a poorly ventilated area, evacuate the

immediate vicinity and ensure adequate ventilation.[2]

Contain and Absorb: For small spills, use an inert absorbent material such as vermiculite,

sand, or a commercial chemical absorbent to contain and soak up the material. Avoid

generating dust.[2]

Collect Waste: Carefully collect the absorbed material and any contaminated debris using

spark-proof tools and place it into a designated, sealable container for hazardous waste.[2]

Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap

and water. Collect all cleaning materials as hazardous waste.

Label and Dispose: Label the container as "Hazardous Waste: Ethyl 8'-apo-caroten-8'-oate
Spill Debris" and manage it for disposal along with your other chemical waste.

Empty Container Management
Empty containers that held Ethyl 8'-apo-caroten-8'-oate must also be disposed of properly.

Triple Rinse: The container should be triple-rinsed with a suitable solvent (e.g., chloroform,

acetone) that can dissolve the chemical residue.

Collect Rinsate: The solvent used for rinsing (rinsate) must be collected as hazardous waste.

Container Disposal: After triple-rinsing, the container can typically be disposed of as non-

hazardous waste, but be sure to follow your institution's specific guidelines for empty

chemical container disposal.

Disposal Workflow
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Caption: A logical workflow for the proper disposal of Ethyl 8'-apo-caroten-8'-oate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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